Cas no 112878-98-5 (1-(5-chloro-2-oxo-1H-pyrimidin-6-yl)-3-methylurea)

• Product Name: 1-(5-chloro-2-oxo-1H-pyrimidin-6-yl)-3-methylurea
• CAS No: 112878-98-5
• MF: C₆H₇ClN₄O₂
• MW: 202.59837937355
• CID: 2609655
• PubChem ID: 339270
• Update Time: 2025-04-21

1-(5-chloro-2-oxo-1H-pyrimidin-6-yl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-oxo-1H-pyrimidin-6-yl)-3-methylurea
• Urea, N-(5-chloro-1,2-dihydro-2-oxo-4-pyrimidinyl)-N'-methyl-
• NSC365108
• DTXSID60320832
• 112878-98-5
• NSC-365108

• Inchi： 1S/C6H7ClN4O2/c1-8-5(12)10-4-3(7)2-9-6(13)11-4/h2H,1H3,(H3,8,9,10,11,12,13)
• InChI Key： FFLOWLBFSLSMJL-UHFFFAOYSA-N
• SMILES： ClC1C=NC(NC=1NC(NC)=O)=O

Computed Properties

• Exact Mass: 202.0257532Da
• Monoisotopic Mass: 202.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.6Ų